Cas no 16464-42-9 (Cyclohexanol,1-[3-[2-(diisopropylamino)ethoxy]-1-propynyl]- (8CI))

Cyclohexanol,1-[3-[2-(diisopropylamino)ethoxy]-1-propynyl]- (8CI) structure
16464-42-9 structure
Product Name:Cyclohexanol,1-[3-[2-(diisopropylamino)ethoxy]-1-propynyl]- (8CI)
CAS No:16464-42-9
MF:C17H31NO2
MW:281.433545351028
CID:206523
PubChem ID:140081
Update Time:2025-04-19

Cyclohexanol,1-[3-[2-(diisopropylamino)ethoxy]-1-propynyl]- (8CI) Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanol,1-[3-[2-(diisopropylamino)ethoxy]-1-propynyl]- (8CI)
    • 3-[2-(dipropan-2-ylamino)ethoxy]-1-prop-1-ynyl-cyclohexan-1-ol
    • 3-[2-[di(propan-2-yl)amino]ethoxy]-1-prop-1-ynylcyclohexan-1-ol
    • 3-[2-(dipropan-2-ylamino)ethoxy]-1-(prop-1-yn-1-yl)cyclohexanol
    • Cyclohexanol, 1-, 3-diisopropylamino-2-ethoxy-1-propynyl-
    • 3-{2-[Di(propan-2-yl)amino]ethoxy}-1-(prop-1-yn-1-yl)cyclohexan-1-ol
    • 1-Cyclohexanol, 3-(2-diisopropylamino)ethoxy-1-(1-propynyl)-
    • DTXSID30936964
    • 16464-42-9
    • Inchi: 1S/C17H31NO2/c1-6-9-17(19)10-7-8-16(13-17)20-12-11-18(14(2)3)15(4)5/h14-16,19H,7-8,10-13H2,1-5H3
    • InChI Key: RACBOBKMDDZSAZ-UHFFFAOYSA-N
    • SMILES: O(CCN(C(C)C)C(C)C)C1CCCC(C#CC)(C1)O

Computed Properties

  • Exact Mass: 281.23563
  • Monoisotopic Mass: 281.235
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 32.7Ų

Experimental Properties

  • Density: 0.98
  • Boiling Point: 379.6°Cat760mmHg
  • Flash Point: 183.4°C
  • Refractive Index: 1.498
  • PSA: 32.7
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